2-[4-[2-(4-Hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid

• IUPAC Name: 2-[4-[2-(4-hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C23H38O5/c1-23(2,15-7-11-17(24)12-8-15)16-9-13-18(14-10-16)28-22(27)20-6-4-3-5-19(20)21(25)26/h15-20,24H,3-14H2,1-2H3,(H,25,26)
• InChI Key: FVGCHUVBRJOKEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCC(CC1)O)C2CCC(CC2)OC(=O)C3CCCCC3C(=O)O
• Molecular Formula: C23H38O5
• Molecular Weight: 394.5 g/mol

Description

2-[4-[2-(4-Hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid is a chemical compound that has garnered attention in various fields of scientific research due to its unique properties and potential applications. This compound is known for its complex structure and significant biological activity, making it a subject of interest in chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of 2-[4-[2-(4-Hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid involves multiple steps and specific reaction conditions. The synthetic routes typically include the use of organic solvents and catalysts to facilitate the reactions. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Detailed information on the exact synthetic routes and reaction conditions can be found in specialized chemical literature and patents.

Chemical Reactions Analysis

2-[4-[2-(4-Hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of new compounds with different functional groups .

Scientific Research Applications

2-[4-[2-(4-Hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it has been studied for its potential effects on cellular processes and signal transduction pathways. In medicine, this compound is being investigated for its potential therapeutic applications, including its role in modulating biological targets and pathways. Additionally, this compound has industrial applications, such as in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-[2-(4-Hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. This compound can bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound. Detailed studies on the mechanism of action can provide insights into how this compound exerts its effects at the molecular level .

Comparison with Similar Compounds

2-[4-[2-(4-Hydroxycyclohexyl)propan-2-yl]cyclohexyl]oxycarbonylcyclohexane-1-carboxylic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or biological activities. For instance, compounds with similar functional groups or molecular frameworks may exhibit similar reactivity or biological effects. this compound may have distinct properties that make it more suitable for certain applications. A detailed comparison with similar compounds can provide a better understanding of its unique characteristics .